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Abstract

E-cadherin, a cornerstone of epithelial cell-cell adhesion, is a transmembrane glycoprotein

crucial for tissue morphogenesis and homeostasis. Beyond its structural role, E-cadherin is a

pivotal signaling molecule, and its function is modulated through a variety of isoforms. This

guide provides an in-depth technical overview of the primary E-cadherin isoforms, including the

canonical full-length protein, variants arising from "cadherin switching" (N-cadherin), and

functional fragments generated by proteolytic cleavage, such as soluble E-cadherin and C-

terminal fragments (CTFs). We explore their distinct functions in cell signaling, proliferation,

and disease, with a particular focus on cancer and the epithelial-to-mesenchymal transition

(EMT). This document summarizes key quantitative data, details common experimental

protocols for their study, and visualizes the complex signaling pathways they regulate, serving

as a comprehensive resource for researchers and drug development professionals.

Introduction to E-cadherin
E-cadherin (Epithelial cadherin), encoded by the CDH1 gene, is a classical type I cadherin that

mediates calcium-dependent, homophilic cell-cell adhesion in epithelial tissues.[1][2] Its primary

function is to form adherens junctions, which are critical for maintaining the structural integrity

and polarity of epithelial cell layers.[3][4]
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The functional unit of E-cadherin is the cadherin-catenin complex. The extracellular domain of

E-cadherin, composed of five tandem repeats (EC1-EC5), mediates homophilic binding with E-

cadherin molecules on adjacent cells.[2][5] The highly conserved cytoplasmic tail does not

directly bind to the actin cytoskeleton but anchors indirectly via a group of armadillo-repeat

proteins called catenins.[3][6]

β-catenin (or plakoglobin/γ-catenin): Binds directly to the distal region of the E-cadherin

cytoplasmic tail.[3][4]

p120-catenin (p120ctn): Binds to the juxtamembrane region of the cytoplasmic tail,

stabilizing E-cadherin at the cell surface.

α-catenin: Links the complex to the actin cytoskeleton by binding to β-catenin.[4][6]

This linkage to the actin cytoskeleton is fundamental for the formation of stable, strong cell-cell

adhesions.[4]
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The Core E-cadherin-Catenin Adhesion Complex
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E-cadherin Regulation of the Hippo-YAP Pathway
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E-cadherin Cleavage and Nuclear Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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